Cas no 1206990-58-0 (2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide)

• Product Name: 2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide
• CAS No: 1206990-58-0
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 6325744
• PubChem ID: 45504913
• Update Time: 2025-05-21

2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide
• VU0523345-1
• 1206990-58-0
• AKOS024521822
• F5834-5160
• 2-(benzylthio)-N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)acetamide
• 2-[4-[(2-benzylsulfanylacetyl)amino]phenyl]-N-(2-methoxyethyl)acetamide
• 2-{4-[2-(benzylsulfanyl)acetamido]phenyl}-N-(2-methoxyethyl)acetamide

• Inchi： 1S/C20H24N2O3S/c1-25-12-11-21-19(23)13-16-7-9-18(10-8-16)22-20(24)15-26-14-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,21,23)(H,22,24)
• InChI Key： SFNBLXJNHDEZJI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CC(NCCOC)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide

Compound CAS No. 1206990-58-0: 2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide

The compound CAS No. 1206990-58-0, also known as 2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural properties and promising applications in drug development.

The chemical structure of this compound is characterized by a benzene ring substituted with an acetamide group, which is further modified by a benzylsulfanyl moiety. The presence of the benzylsulfanyl group introduces interesting electronic and steric properties, making this compound a valuable candidate for exploring sulfur-containing compounds in medicinal chemistry. Additionally, the N-(2-methoxyethyl) substituent adds complexity to the molecule, potentially influencing its solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have provided insights into the stability and reactivity of the molecule under various conditions. Furthermore, computational chemistry approaches, including molecular docking and quantum mechanical calculations, have been utilized to predict the binding affinity of this compound to target proteins, highlighting its potential as a lead compound in drug discovery.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory activity in vitro, with minimal cytotoxicity to normal cells. This makes it a strong candidate for further investigation in animal models of inflammation-related diseases.

Another area of interest is its potential role in cancer therapy. Research has shown that this compound can inhibit the growth of certain cancer cell lines by targeting specific oncogenic pathways. The sulfanyl group in the molecule has been implicated in enhancing its anti-proliferative effects, suggesting that sulfur-containing compounds may play a critical role in future cancer treatments.

Moreover, this compound has been explored for its antioxidant properties. Studies have indicated that it can effectively scavenge free radicals, which are implicated in oxidative stress and various degenerative diseases. This property makes it a potential candidate for developing nutraceuticals or cosmeceuticals aimed at combating oxidative damage.

In conclusion, CAS No. 1206990-58-0, or 2-{4-2-(benzylsulfanyl)acetamidophenyl}-N-(2-methoxyethyl)acetamide, represents a multifaceted organic molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an exciting subject for further research and development.